Cas no 2276665-29-1 (Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1))

• Product Name: Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1)
• CAS No: 2276665-29-1
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 5462012
• Update Time: 2025-06-07

Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1)

• Inchi： 1S/C7H16N2O.ClH/c1-7(2,3)5(8)6(10)9-4;/h5H,8H2,1-4H3,(H,9,10);1H
• InChI Key： MKINSHAGISCSSV-UHFFFAOYSA-N
• SMILES： C(N)(C(=O)NC)C(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1)

Research Brief on Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) (CAS: 2276665-29-1)

Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) (CAS: 2276665-29-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent research has focused on elucidating the pharmacological profile of Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1). Studies have investigated its mechanism of action, particularly its interaction with biological targets such as enzymes and receptors. Preliminary findings suggest that this compound exhibits promising activity in modulating specific biochemical pathways, which could be leveraged for the treatment of neurological disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier has also been a point of interest, highlighting its potential for central nervous system (CNS) applications.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetics and toxicity profile. Researchers have employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to quantify its presence in biological matrices. These studies have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. However, further investigations are required to fully understand its long-term safety and efficacy.

The synthesis and optimization of Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) have also been explored in recent literature. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating its transition from preclinical research to clinical trials. Additionally, computational modeling has been utilized to predict its binding affinity and selectivity, aiding in the design of derivatives with enhanced therapeutic properties.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the progress of research on this compound. Patents and intellectual property filings related to Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) have surged, reflecting its commercial potential. Industry reports indicate growing interest in its application as a lead compound for the development of next-generation therapeutics, particularly in areas such as neurodegeneration and oncology.

In conclusion, Butanamide, 2-amino-N,3,3-trimethyl-, hydrochloride (1:1) (CAS: 2276665-29-1) represents a promising candidate for further investigation in the chemical biology and pharmaceutical sectors. Its unique pharmacological properties, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Future research should focus on clinical validation and the exploration of its full therapeutic spectrum, paving the way for its integration into modern medicine.